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Compound of Interest

Compound Name: 2-Iodotoluene

Cat. No.: B057078 Get Quote

Introduction: 2-Iodotoluene, also known as 1-iodo-2-methylbenzene, is an aromatic organic

compound. It is a derivative of toluene where an iodine atom is substituted for one of the

hydrogen atoms on the benzene ring at the ortho position. This compound serves as a valuable

intermediate in organic synthesis, particularly in the creation of more complex molecules for

pharmaceuticals and other specialized chemical applications[1].

Core Chemical Properties
The fundamental chemical identity of 2-Iodotoluene is defined by its molecular formula and

molecular weight. These parameters are crucial for stoichiometric calculations in chemical

reactions and for the characterization of the compound.

Property Value Source

Molecular Formula C7H7I [2][3][4]

Linear Formula CH3C6H4I

Molecular Weight 218.03 g/mol [2]

Alternate Molecular Weight 218.04 g/mol [3][4][5]

Note: The minor variation in molecular weight values (218.03 vs. 218.04) is due to differences

in the atomic weight values used for the constituent elements in the calculations.
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The determination of the molecular formula and weight of a compound like 2-Iodotoluene is a

foundational aspect of chemical analysis. The following outlines the standard experimental

methodologies employed for this purpose.

1. Mass Spectrometry for Molecular Weight Determination:

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which provides

the molecular weight of the compound.

Methodology:

Sample Preparation: A dilute solution of 2-Iodotoluene is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer. An ionization technique

such as Electron Ionization (EI) is typically used for relatively small and stable molecules

like 2-Iodotoluene. In EI, the sample is bombarded with a high-energy electron beam,

causing the molecule to lose an electron and form a positively charged molecular ion (M+).

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge

ratio.

Detection: A detector records the abundance of ions at each m/z value. The peak with the

highest m/z value that corresponds to the intact molecule is the molecular ion peak, from

which the molecular weight is determined. For 2-Iodotoluene, this would be observed at

approximately m/z = 218.

2. Elemental Analysis for Molecular Formula Determination:

Objective: To determine the percentage composition of each element (Carbon, Hydrogen,

Iodine) in the compound, which is then used to derive the empirical and molecular formulas.

Methodology:

Combustion Analysis (for C and H): A precisely weighed sample of 2-Iodotoluene is

combusted in a furnace in the presence of excess oxygen. The carbon in the sample is
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converted to carbon dioxide (CO2), and the hydrogen is converted to water (H2O). The

amounts of CO2 and H2O produced are accurately measured by passing them through

absorbent traps. The masses of carbon and hydrogen in the original sample can then be

calculated.

Iodine Analysis: The percentage of iodine can be determined by various methods, such as

the Carius halogen method. A known weight of the organic compound is heated with

fuming nitric acid in the presence of silver nitrate in a sealed Carius tube. The iodine in the

compound is converted to silver iodide (AgI). The precipitate of AgI is then filtered,

washed, dried, and weighed. The mass of iodine in the original sample is calculated from

the mass of the AgI precipitate.

Formula Calculation: The percentage composition of each element is used to determine

the empirical formula (the simplest whole-number ratio of atoms). The molecular formula is

then determined by comparing the empirical formula mass to the molecular weight

obtained from mass spectrometry.

Logical Relationships
The relationship between the common name of the compound, its structural formula, and its

calculated molecular weight is a fundamental concept in chemistry. This relationship can be

visualized as a direct logical flow from identification to empirical and molecular properties.

Compound Name
2-Iodotoluene

Chemical Formula
C7H7I

 Defines 

Molecular Weight
~218.03 g/mol

 Calculates to 
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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